Cas no 146197-56-0 (3-Carboxy Detomidine Methyl Ester)

3-Carboxy Detomidine Methyl Ester is a chemically modified derivative of detomidine, designed for enhanced solubility and reactivity in synthetic applications. This esterified compound features a carboxyl group at the 3-position, facilitating further functionalization or conjugation in pharmaceutical and biochemical research. Its methyl ester moiety improves stability and handling compared to free acid forms, while retaining the pharmacophoric attributes of the parent molecule. The compound is particularly useful in the development of α2-adrenergic receptor ligands or as an intermediate in targeted drug synthesis. Its structural versatility makes it valuable for exploratory studies in medicinal chemistry and precision therapeutics.

3-Carboxy Detomidine Methyl Ester structure

146197-56-0 structure

Product name:3-Carboxy Detomidine Methyl Ester

CAS No:146197-56-0

MF:C₁₃H₁₄N₂O₂

MW:230.26246

CID:1061776

PubChem ID:15035512

3-Carboxy Detomidine Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 3-Carboxy Detomidine Methyl Ester
- Methyl 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoate
- 146197-56-0
- Methyl 3-((1H-imidazol-5-yl)methyl)-2-methylbenzoate
- 3-(1H-Imidazol-5-ylmethyl)-2-methyl-benzoic Acid Methyl Ester
- Inchi： InChI=1S/C13H14N2O2/c1-9-10(6-11-7-14-8-15-11)4-3-5-12(9)13(16)17-2/h3-5,7-8H,6H2,1-2H3,(H,14,15)
- InChI Key： GKPBGZDPDWMPEP-UHFFFAOYSA-N
- SMILES： Cc1c(cccc1C(=O)OC)Cc2c[nH]cn2

Computed Properties

Exact Mass: 230.105527694g/mol
Monoisotopic Mass: 230.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 55Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 437.6±33.0 °C at 760 mmHg
Flash Point: 218.4±25.4 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Carboxy Detomidine Methyl Ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Carboxy Detomidine Methyl Ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C177920-1mg	3-Carboxy Detomidine Methyl Ester	146197-56-0		1mg	$ 190.00	2023-09-08
TRC	C177920-10mg	3-Carboxy Detomidine Methyl Ester	146197-56-0		10mg	$ 1516.00	2023-09-08

3-Carboxy Detomidine Methyl Ester Related Literature

1. A bio-inspired strategy for the interfacial assembly of graphene oxide with in situ generated Ag/AgCl: designing sustainable hybrid photocatalysts†

Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
2. 3D solvent-free energetic metal–organic framework (EMOF) achieved by removing inclusion molecules from a new coordination polymer†

Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
3. A Brønsted acid catalysed enantioselective Biginelli reaction†

Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
4. A carbon–oxygen-bridged hexacyclic ladder-type building block for low-bandgap nonfullerene acceptors†

Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
5. A 3D dendritic WSe2 catalyst grown on carbon nanofiber mats for efficient hydrogen evolution†

MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153

Additional information on 3-Carboxy Detomidine Methyl Ester

Comprehensive Overview of 3-Carboxy Detomidine Methyl Ester (CAS No. 146197-56-0): Properties, Applications, and Research Insights

3-Carboxy Detomidine Methyl Ester (CAS No. 146197-56-0) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This ester derivative of detomidine has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular formula and precise chemical configuration make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The 3-Carboxy Detomidine Methyl Ester is characterized by its carboxylated methyl ester group, which enhances its solubility and bioavailability compared to its parent compound. This modification is particularly valuable in medicinal chemistry, where researchers frequently investigate ester derivatives to improve pharmacokinetic profiles. The CAS registry number 146197-56-0 serves as a unique identifier for this compound in global chemical databases, ensuring accurate referencing across scientific literature.

Recent studies have focused on the potential role of 3-Carboxy Detomidine Methyl Ester in targeted drug delivery systems. Its molecular structure allows for selective interactions with biological membranes, making it a candidate for advanced pharmaceutical formulations. Researchers are particularly interested in how this compound might be utilized in developing more efficient drug carriers that can navigate the complex biological environment of mammalian systems.

From a synthetic chemistry perspective, the production of 3-Carboxy Detomidine Methyl Ester involves precise esterification techniques that require careful control of reaction conditions. The purity of the final product is crucial for research applications, as even minor impurities can significantly affect experimental outcomes. Analytical methods such as HPLC and mass spectrometry are routinely employed to verify the compound's identity and purity when referenced under CAS 146197-56-0.

The stability profile of 3-Carboxy Detomidine Methyl Ester has been another area of investigation. Proper storage conditions, typically at controlled temperatures and protected from moisture, are essential to maintain the compound's integrity over time. These storage requirements are particularly important for research institutions and pharmaceutical companies that maintain inventories of specialized compounds like this one.

In the context of current research trends, 3-Carboxy Detomidine Methyl Ester has been examined for its potential in addressing modern healthcare challenges. Its structural features make it a valuable tool in studying receptor-ligand interactions, particularly in neurological research. The scientific community continues to explore how modifications to its core structure might yield compounds with enhanced biological activity or reduced side effects.

Quality control standards for 3-Carboxy Detomidine Methyl Ester are rigorous, reflecting its importance in research applications. Suppliers typically provide detailed certificates of analysis that include information about the compound's purity, solubility characteristics, and spectroscopic data. These quality assurances are critical for researchers who rely on consistent material properties when conducting reproducible experiments.

The future research directions for 3-Carboxy Detomidine Methyl Ester (CAS 146197-56-0) appear promising, with several ongoing studies investigating its potential applications in specialized medical fields. As analytical techniques continue to advance, researchers are gaining deeper insights into the compound's behavior at molecular levels, opening new possibilities for its utilization in cutting-edge pharmaceutical development.

From an industrial perspective, the synthesis scale-up of 3-Carboxy Detomidine Methyl Ester presents both challenges and opportunities. Process optimization is crucial to maintain product quality while achieving cost-effective production. These considerations are particularly relevant for contract research organizations and pharmaceutical companies looking to incorporate this compound into their research pipelines.

The environmental impact of producing and utilizing 3-Carboxy Detomidine Methyl Ester has also come under scrutiny, reflecting broader concerns about sustainable chemistry practices. Researchers are investigating green chemistry approaches to its synthesis, aiming to reduce waste generation and energy consumption while maintaining high yields and purity standards.

In conclusion, 3-Carboxy Detomidine Methyl Ester (CAS No. 146197-56-0) represents an important compound at the intersection of medicinal chemistry and pharmaceutical research. Its unique properties continue to make it a valuable tool for scientists exploring new frontiers in drug development and biochemical research. As technology advances and research methodologies evolve, this compound is likely to remain a subject of significant scientific interest and potential therapeutic innovation.